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Compound of Interest

Compound Name: CDDO Im

cat. No.: B10787984

An In-depth Technical Guide to 1-[2-cyano-3,12-dioxooleana-1,9(11)-dien-28-oyllimidazole
(CDDO-Im)

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of the synthetic triterpenoid, CDDO-Im. It is
intended for researchers, scientists, and drug development professionals. This document
details the compound's mechanism of action, particularly its modulation of the Nrf2 and NF-kB
signaling pathways, and provides structured data and detailed experimental protocols for its
study.

Chemical Structure and Properties

CDDO-Im, also known as RTA 403, is a synthetic oleanane triterpenoid. Its chemical structure
is characterized by a pentacyclic triterpene backbone derived from oleanolic acid, modified with
a cyano group and an imidazole ring.

IUPAC Name: (4aR,6aS,6bR,8aS,12aS,14bS)-8a-(1H-imidazole-1-
carbonyl)-4,4,6a,6b,11,11,14b-heptamethyl-3,13-dioxo-4a,5,6,6a,7,8,9,10,12,12a-
decahydropicene-2-carbonitrile[1]

Synonyms: CDDO-Imidazolide, RTA 403

Physicochemical Properties

A summary of the key physicochemical properties of CDDO-Im is presented in Table 1.
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Property Value References
Molecular Formula C34H43N30s3 [21[3114]
Molecular Weight 541.72 g/mol [2][3][4]

White to off-white/beige
Appearance ) ) [2]
crystalline solid or powder

Insoluble in water and ethanol.
Solubility Soluble in DMSO (up to 100 [4]
mM) and DMF.

Store at -20°C. Stable for at
Storage and Stability least 4 years under these

conditions.

Biological Activity and Signaling Pathways

CDDO-Im is a potent modulator of key cellular signaling pathways, primarily recognized for its
dual role as a powerful activator of the Nrf2 pathway and an inhibitor of the NF-kB pathway.

Nrf2 Signaling Pathway Activation

Under basal conditions, the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2)
IS sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keapl), which
facilitates its proteasomal degradation. CDDO-Im, being an electrophilic molecule, covalently
modifies specific cysteine residues on Keapl. This modification leads to a conformational
change in Keapl, disrupting the Keap1-Nrf2 interaction. Consequently, Nrf2 is stabilized,
accumulates in the cytoplasm, and translocates to the nucleus. In the nucleus, Nrf2
heterodimerizes with small Maf proteins and binds to the Antioxidant Response Element (ARE)
in the promoter regions of its target genes, thereby inducing the transcription of a wide array of
cytoprotective and antioxidant enzymes.
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Experimental Workflow

1. Seed cells in a 2. Treat with serial 3. Incubate for 4. Add resazurin 5. Incubate for 6. Measure fluorescence 7. Calculate % viability
96-well plate dilutions of CDDO-Im 24, 48, or 72 hours solution 1-4 hours (EX/Em = 560/590 nm) and determine ICso

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b10787984?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

